BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2,4-Dihydroxy-5-methoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,4-Dihydroxy-5-
Compound Name:

methoxybenzaldehyde

cat. No.: B1313731

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 2,4-Dihydroxy-5-methoxybenzaldehyde. Adherence
to these protocols is essential for ensuring a safe laboratory environment and maintaining the
integrity of your research.

Chemical Identifier:

e CAS Number: 51061-83-7[1]

e Molecular Formula: CsHsOa4[1]

e Molecular Weight: 168.15 g/mol [1]
Hazard ldentification:

 Signal Word: Warning[1]

e Pictogram: GHSO07 (Exclamation Mark)[1]

e Hazard Statements: May cause skin irritation, causes serious eye irritation, and may cause
respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 2,4-Dihydroxy-5-

methoxybenzaldehyde.

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.[4][5][6]

To prevent eye contact, which

can cause serious irritation.[2]

[31051[7]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected prior to use
and proper glove removal

technigue should be followed.

[5]6le]

To prevent skin contact, which

can cause irritation.[2][3][5]

Skin and Body Protection

Laboratory coat and long-

sleeved clothing.[5][9]

To prevent skin exposure.[5]

Respiratory Protection

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection or in
poorly ventilated areas, use a
NIOSH/MSHA or European
Standard EN 143 approved
respirator.[5][9]

To prevent respiratory tract
irritation.[2][3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental impact.

Handling and Storage:

» Handle in accordance with good industrial hygiene and safety practices.[6][9]
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e Avoid contact with skin, eyes, and clothing.[4][10] Do not breathe dust or vapors.[4][10]

e Ensure adequate ventilation. Eyewash stations and safety showers should be close to the
workstation.[4][10]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6][9][10]

e Incompatible materials include strong oxidizing agents and strong bases.[4][10]

Experimental Protocols:

» First Aid - Eyes: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[9]

 First Aid - Skin: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. If skin irritation persists, call a physician.[4][9]

e First Aid - Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[9]

e First Aid - Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT
induce vomiting. Get medical attention.[9][10]

o Spill Response: Use personal protective equipment. Sweep up and shovel into suitable
containers for disposal. Avoid creating dust. Do not let the product enter drains.[10]

Disposal Plan:

¢ Dispose of contents and containers to an approved waste disposal plant.[3][7][10]

o Waste materials should be disposed of in accordance with national and local regulations.[6]

[7]

e Do not mix with other waste. Handle uncleaned containers as you would the product itself.[6]

[7]

o One disposal option is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[6]
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Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling 2,4-Dihydroxy-5-methoxybenzaldehyde.

Start: Handling
2,4-Dihydroxy-5-methoxybenzaldehyde

Core PPE Requirement:
- Safety Glasses with Side-Shields
- Nitrile Gloves

- Lab Coat

Is the area
well-ventilated?

Use Respiratory Protection:
Standard handling procedures. - Nuisance Dust Mask (P95/P1)
- Higher level for large scale/emergency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2,4-Dihydroxy-5-methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313731#personal-protective-equipment-for-
handling-2-4-dihydroxy-5-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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